![molecular formula C9H16ClNO2 B6191162 rac-methyl (1R,3S,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylate hydrochloride CAS No. 2648862-47-7](/img/no-structure.png)
rac-methyl (1R,3S,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylate hydrochloride
Overview
Description
Rac-methyl (1R,3S,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.7. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,3S,5R,6S)-6-aminobicyclo[3.2.0]heptane-3-carboxylate hydrochloride involves the protection of the carboxylic acid group, followed by the reduction of the ketone group, and then the addition of an amine group. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "Methyl 3-oxocyclohexanecarboxylate", "Sodium borohydride", "Hydrochloric acid", "Bicyclo[3.2.0]hept-2-ene-7-carboxylic acid", "Diisopropylethylamine", "Ethyl chloroformate", "Triethylamine", "N,N-Dimethylformamide", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting Bicyclo[3.2.0]hept-2-ene-7-carboxylic acid with ethyl chloroformate and triethylamine in N,N-Dimethylformamide to form the corresponding ethyl ester.", "Step 2: Reduction of the ketone group by reacting methyl 3-oxocyclohexanecarboxylate with sodium borohydride in methanol and acetic acid to form the corresponding alcohol.", "Step 3: Addition of the amine group by reacting the alcohol from step 2 with diisopropylethylamine and phosgene in N,N-Dimethylformamide to form the corresponding amine.", "Step 4: Formation of the hydrochloride salt by reacting the amine from step 3 with hydrochloric acid in methanol." ] } | |
CAS No. |
2648862-47-7 |
Molecular Formula |
C9H16ClNO2 |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
